Cas no 2138046-11-2 (2-fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid)

• Product Name: 2-fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid
• CAS No: 2138046-11-2
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6432308
• PubChem ID: 165489368
• Update Time: 2025-06-10

2-fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid
• 2138046-11-2
• EN300-1139050

• Inchi： 1S/C9H10FNO3/c1-5-6(8(10)9(12)13)3-11-4-7(5)14-2/h3-4,8H,1-2H3,(H,12,13)
• InChI Key： PHDZLFSZCQZZCZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=NC=C(C=1C)OC

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid

Comprehensive Overview of 2-Fluoro-2-(5-Methoxy-4-Methylpyridin-3-yl)Acetic Acid (CAS No. 2138046-11-2)

2-Fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 2138046-11-2, has garnered attention due to its unique structural features, including a fluoro-substituted acetic acid moiety and a methoxy-methylpyridine ring. Researchers are increasingly exploring its applications in drug discovery, particularly as a building block for small molecule inhibitors and biologically active compounds.

The growing interest in fluorinated compounds like 2-fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid stems from their enhanced metabolic stability and bioavailability. These properties make them valuable in designing next-generation therapeutics, especially for targets such as kinase enzymes and G-protein-coupled receptors (GPCRs). Recent studies highlight its role in modulating enzyme activity and cellular signaling pathways, aligning with trends in precision medicine and personalized therapy.

From a synthetic chemistry perspective, the compound’s pyridine core and fluorine atom offer versatile reactivity for further derivatization. This adaptability is crucial for medicinal chemistry projects aiming to optimize drug-like properties such as solubility and target affinity. Industry experts frequently search for fluorinated heterocycles and pyridine derivatives, reflecting the demand for innovative scaffolds in lead optimization.

Beyond pharmaceuticals, 2-fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid has potential applications in agrochemical development. Its structural motifs are relevant to herbicide and pesticide formulations, where fluorination often enhances efficacy and environmental stability. This dual applicability in life sciences and crop protection underscores its interdisciplinary importance.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with Good Manufacturing Practices (GMP). Quality control is critical, as impurities can impact downstream applications in high-throughput screening or preclinical studies. Suppliers often provide certificates of analysis (CoA) to verify batch consistency, a key concern for researchers.

In summary, 2-fluoro-2-(5-methoxy-4-methylpyridin-3-yl)acetic acid (CAS 2138046-11-2) represents a promising candidate for diverse scientific endeavors. Its integration into drug discovery pipelines and agrochemical innovation aligns with global trends toward sustainable chemistry and targeted therapeutics. As interest in fluorinated building blocks grows, this compound is poised to play a pivotal role in advancing molecular design and applied research.